Cas no 1806337-66-5 (2-Fluoro-6-iodopyridine-4-sulfonamide)

• Product Name: 2-Fluoro-6-iodopyridine-4-sulfonamide
• CAS No: 1806337-66-5
• MF: C₅H₄FIN₂O₂S
• MW: 302.065335273743
• CID: 4905966
• Update Time: 2025-08-02

2-Fluoro-6-iodopyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-iodopyridine-4-sulfonamide

• Inchi： 1S/C5H4FIN2O2S/c6-4-1-3(12(8,10)11)2-5(7)9-4/h1-2H,(H2,8,10,11)
• InChI Key： NYBWUQDKLQEAAN-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(N=1)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 0.5
• Topological Polar Surface Area: 81.4

Additional information on 2-Fluoro-6-iodopyridine-4-sulfonamide

2-Fluoro-6-iodopyridine-4-sulfonamide (CAS No. 1806337-66-5): A Comprehensive Guide

2-Fluoro-6-iodopyridine-4-sulfonamide (CAS No. 1806337-66-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonamide family, known for its versatile applications in drug discovery and material science. The unique combination of fluoro and iodo substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers are increasingly interested in 2-fluoro-6-iodopyridine-4-sulfonamide derivatives due to their potential in developing targeted therapies. Recent studies highlight its role in modulating enzyme activity, particularly in diseases like cancer and neurodegenerative disorders. The compound's sulfonamide group is pivotal for hydrogen bonding, which improves binding affinity to biological targets. This property aligns with the growing demand for small molecule inhibitors in precision medicine.

In the context of green chemistry, 2-fluoro-6-iodopyridine-4-sulfonamide synthesis has been optimized to reduce hazardous byproducts. Innovations in catalytic fluorination and iodination techniques have improved yield and purity, addressing sustainability concerns. These advancements resonate with the industry's shift toward eco-friendly synthetic routes, a hot topic among chemists and environmental advocates.

The compound's structural analogs are also explored for crop protection applications. Its ability to interfere with pest-specific enzymes makes it a candidate for next-generation agrochemicals. With the global push for sustainable agriculture, this application aligns with trends in bio-based pest control solutions.

From a commercial perspective, CAS 1806337-66-5 is supplied by leading fine chemical manufacturers under stringent quality controls. Pricing trends reflect its niche status, with demand driven by pharmaceutical R&D and academic research. Analytical data, including HPLC purity and NMR spectra, are typically provided to ensure reproducibility in downstream applications.

For researchers handling 2-fluoro-6-iodopyridine-4-sulfonamide, proper storage in anhydrous conditions is recommended to prevent degradation. Stability studies suggest compatibility with common organic solvents, facilitating its use in multi-step syntheses. Safety protocols emphasize standard laboratory PPE, though the compound is not classified as high-risk under current regulatory frameworks.

Emerging publications describe its utility in PET radiotracer development, leveraging the iodine-123/125 isotopes for imaging applications. This intersects with the booming diagnostics market, where molecular probes are in high demand. Such interdisciplinary applications underscore the compound's relevance in cutting-edge science.

In summary, 2-Fluoro-6-iodopyridine-4-sulfonamide represents a multifaceted tool for modern chemistry. Its balance of synthetic accessibility and functional versatility positions it as a key player in drug design and beyond. As research evolves, this compound will likely feature in more high-impact studies, bridging gaps between chemical innovation and real-world solutions.